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Compound of Interest

Compound Name: 4-Ethylpyridine

Cat. No.: B7769192

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a thorough overview of the commercial landscape for 4-
Ethylpyridine (CAS No. 536-75-4), a key building block in the pharmaceutical and
agrochemical industries. This guide details its availability, major suppliers, and the technical
specifications of the commercially available product. Furthermore, it outlines common synthesis
routes and provides detailed experimental protocols for both its preparation and quality control
analysis, addressing the critical needs of researchers and drug development professionals.

Commercial Availability and

4-Ethylpyridine is readily available from a wide range of chemical suppliers globally, catering
to both research and industrial-scale demands. The compound is typically offered in various
purities, with 298% being the most common grade for laboratory and synthesis applications.

Major Global Suppliers

A comprehensive, though not exhaustive, list of prominent suppliers of 4-Ethylpyridine is
provided below. These suppliers range from large, multinational corporations to more
specialized chemical providers.
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Available Purity

Typical Quantities

Supplier Headquarters
Levels Offered
. . 25 g, 100 g, 500 g,
Sigma-Aldrich (Merck)  USA =98%
bulk
Thermo Fisher
o USA 98% 259, 100g,500¢g
Scientific
) 25 mL, 100 mL, 500
TCI Chemicals Japan >98.0% (GC) L
m
Santa Cruz
_ USA N/A Varies
Biotechnology
ChemicalBook China 98%, 99% Grams to Kilograms
Aladdin Scientific USA 98% 5 mL to bulk
Zhengzhou
Changkuan China 98% 25 kg

Technology Co., Ltd.

Physicochemical Properties of Commercial 4-

Ethylpyridine

The following table summarizes the key physical and chemical properties of commercially

available 4-Ethylpyridine.[1] These properties are crucial for its handling, storage, and

application in chemical synthesis.
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Property Value

Molecular Formula C7HoN

Molecular Weight 107.15 g/mol

Appearance Clear, colorless to pale yellow liquid
Odor Obnoxious

Boiling Point 169.6-170.0 °C at 750 mmHg[1]
Density 0.9404 g/mL at 22°CJ[1]

Refractive Index

nD8 1.5029[1]

Solubility

Sparingly soluble in water; soluble in alcohol
and ether.[1]

CAS Number

536-75-4

Synthesis of 4-Ethylpyridine: Experimental

Protocols

Two primary methods for the synthesis of 4-Ethylpyridine are well-documented: the reaction of

pyridine with acetic anhydride and zinc, and the Wolff-Kishner reduction of 4-acetylpyridine.

Synthesis from Pyridine and Acetic Anhydride

This method, detailed in Organic Syntheses, is a reliable procedure for the preparation of 4-

Ethylpyridine in a laboratory setting.[2]

Reaction Scheme:
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Figure 1: Synthesis of 4-Ethylpyridine from Pyridine.

Experimental Protocol:[2]

e Reaction Setup: In a 3-liter, three-necked round-bottomed flask equipped with a mechanical
stirrer and a thermometer, combine 1500 mL of acetic anhydride and 300 g (3.80 moles) of
dry pyridine.

o Addition of Zinc: While stirring, add 300 g (4.6 gram atoms) of zinc dust in 5-10 g portions
over 3 hours. Maintain the reaction temperature between 25°C and 30°C, using a water bath
for cooling if necessary. The reaction mixture will turn green.

« Reflux: After the initial zinc addition, add 300 mL of acetic acid and attach a reflux condenser.
Add another 120 g (1.83 gram atoms) of zinc dust in small portions. The reaction may
become vigorous. Reflux the mixture with stirring for 30 minutes.

e Final Zinc Addition and Reflux: Add a final portion of 180 g (2.75 gram atoms) of zinc dust all
at once and continue to reflux for an additional 30 minutes. The solution will turn orange-
brown.

o Work-up: Allow the flask to cool and transfer the contents to a 5-liter round-bottomed flask.
Cautiously neutralize the mixture with 2 L of a 40% aqueous sodium hydroxide solution.

» Steam Distillation: Steam distill the mixture until approximately 3 L of distillate is collected.
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o Extraction: Saturate the distillate with 1.5-1.8 kg of solid potassium carbonate. Separate the
organic layer. Extract the aqueous layer twice with 150 mL portions of chloroform.

 Purification: Combine the organic layer and the chloroform extracts. Distill the mixture using
an efficient fractionating column to first remove chloroform and pyridine, then collect the 4-
ethylpyridine fraction, which boils at 166-168°C. The yield is 100-120 g (25-29%).

Wolff-Kishner Reduction of 4-Acetylpyridine

This method is suitable for converting 4-acetylpyridine, another commercially available starting
material, into 4-Ethylpyridine. The Wolff-Kishner reduction is a classic organic reaction for the
deoxygenation of ketones and aldehydes.[3][4][5][6]

Reaction Scheme:

Base (e.g., KOH)

Hydrazine (NH2NH2)

4-Acetylpyridine + Hydrazine >[Hydrazone Intermediate] Base, Heat (-N2, -H20) >| 4-Ethylpyridine

Click to download full resolution via product page

Figure 2: Wolff-Kishner Reduction of 4-Acetylpyridine.

General Experimental Protocol:[5]

e Reaction Setup: In a round-bottomed flask equipped with a reflux condenser, dissolve 4-
acetylpyridine (1 equivalent) and hydrazine monohydrate (5-20 equivalents) in a high-boiling
solvent such as ethylene glycol or diethylene glycol monomethyl ether.
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o Addition of Base: Add a strong base, such as potassium hydroxide (KOH) (6-10 equivalents),
to the stirred solution at room temperature.

e Heating: Heat the reaction mixture to 110-130°C for 1 hour to facilitate the formation of the
hydrazone intermediate.

o Decomposition: Increase the temperature to 190-200°C and maintain it for an additional 4-5
hours to allow for the decomposition of the hydrazone and the evolution of nitrogen gas.

o Work-up: After cooling to room temperature, pour the reaction mixture into a mixture of ice
and aqueous HCI.

o Extraction and Purification: Extract the product with a suitable organic solvent (e.g., diethyl
ether). Dry the combined organic layers over anhydrous sodium sulfate, filter, and
concentrate in vacuo. The crude product can then be purified by flash column
chromatography or distillation.

Quality Control and Analytical Methods

Ensuring the purity and identity of 4-Ethylpyridine is critical for its use in research and drug
development. The following section outlines a general workflow for the quality control of this
compound, along with protocols for common analytical techniques.

Quality Control Workflow

A typical quality control process for 4-Ethylpyridine in a pharmaceutical setting involves a
multi-step approach to verify its identity, purity, and quality.[7][8]
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Figure 3: Quality Control Workflow for 4-Ethylpyridine.
Gas Chromatography-Mass Spectrometry (GC-MS) for
Purity Analysis

GC-MS is a powerful technique for assessing the purity of volatile compounds like 4-
Ethylpyridine and for identifying any impurities.

Experimental Protocol:

o Sample Preparation: Prepare a dilute solution of the 4-Ethylpyridine sample (approximately
10 pg/mL) in a volatile organic solvent such as dichloromethane or hexane.[9]

e GC-MS System and Conditions:
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o Gas Chromatograph: Agilent 7890B GC or equivalent.
o Mass Spectrometer: Agilent 5977A MSD or equivalent.

o Column: A non-polar or medium-polarity capillary column, such as a DB-5ms (30 m x 0.25
mm 1.D., 0.25 um film thickness).

o Injector Temperature: 250°C.
o Injection Volume: 1 pL (splitless or with a high split ratio).
o Oven Temperature Program:
» [nitial temperature: 50°C, hold for 2 minutes.
» Ramp: 10°C/min to 250°C.
» Hold: 5 minutes at 250°C.
o Carrier Gas: Helium at a constant flow rate of 1 mL/min.
o MSD Transfer Line Temperature: 280°C.
o lon Source Temperature: 230°C.
o Quadrupole Temperature: 150°C.

o Scan Range: m/z 35-300.

o Data Analysis: The purity of the 4-Ethylpyridine can be determined by the relative peak area
of the main component in the total ion chromatogram (TIC). The mass spectrum of the main
peak should be compared with a reference spectrum for identity confirmation.

Nuclear Magnetic Resonance (NMR) Spectroscopy for
Structural Confirmation

IH NMR spectroscopy is an essential tool for confirming the chemical structure of 4-
Ethylpyridine.
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Experimental Protocol:

o Sample Preparation: Dissolve approximately 5-10 mg of the 4-Ethylpyridine sample in
about 0.6-0.7 mL of a deuterated solvent (e.g., chloroform-d, CDCIs3) in an NMR tube. Add a
small amount of tetramethylsilane (TMS) as an internal standard (O ppm).

« NMR Spectrometer and Parameters:

(¢]

Spectrometer: Bruker Avance Il 400 MHz or equivalent.

Nucleus: tH.

[¢]

[¢]

Number of Scans: 16-32.

[e]

Relaxation Delay: 1-2 seconds.

o

Pulse Angle: 30-45 degrees.

o Data Analysis: The *H NMR spectrum of 4-Ethylpyridine should exhibit the following
characteristic signals:

o Atriplet corresponding to the methyl protons (-CHs) of the ethyl group.
o A quartet corresponding to the methylene protons (-CHz-) of the ethyl group.

o Two sets of doublets in the aromatic region corresponding to the protons on the pyridine
ring. The integration of these signals should be in the correct ratio (3:2:2:2). The chemical
shifts and coupling constants should be consistent with the structure of 4-Ethylpyridine.

Applications in Research and Drug Development

4-Ethylpyridine serves as a versatile building block and ligand in various chemical
applications, particularly in the synthesis of pharmaceuticals and agrochemicals, and as a
ligand in catalysis.[10][11]
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Figure 4: Applications of 4-Ethylpyridine.

The availability of high-quality 4-Ethylpyridine from reliable suppliers is crucial for the
advancement of research and development in these fields. The detailed protocols provided in
this guide aim to facilitate its synthesis and quality assessment, empowering scientists to
confidently utilize this important chemical intermediate in their work.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b7769192#commercial-availability-and-suppliers-of-4-
ethylpyridine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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